Cas no 1797019-66-9 (2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide)

• Product Name: 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide
• CAS No: 1797019-66-9
• MF: C₁₉H₂₀ClFN₄O
• MW: 374.839706420898
• CID: 5370151
• Update Time: 2025-05-20

2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide

• Inchi： 1S/C19H20ClFN4O/c1-13-10-18-23-11-14(12-25(18)24-13)4-3-9-22-19(26)8-7-15-16(20)5-2-6-17(15)21/h2,5-6,10-12H,3-4,7-9H2,1H3,(H,22,26)
• InChI Key： FFPWMCPVOAZYME-UHFFFAOYSA-N
• SMILES： C1(CCC(NCCCC2=CN3N=C(C)C=C3N=C2)=O)=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.68±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide

Introduction to 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1797019-66-9, specifically named as 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its unique structural features and potential applications in drug development. The presence of both chloro and fluoro substituents on the benzene ring, coupled with a propyl chain linked to a pyrazolo[1,5-a]pyrimidine moiety, makes it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 2-methylpyrazolo[1,5-a]pyrimidin-6-yl group is particularly noteworthy, as it is known for its biological activity and has been incorporated into various drug candidates. This specific scaffold has shown promise in inhibiting certain enzymes and receptors that are implicated in various diseases, including cancer and inflammatory disorders. The structural complexity of 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide suggests that it may exhibit multiple modes of action, making it a versatile tool for pharmacological exploration.

In the context of current research, this compound aligns with the growing trend of developing small molecules that can modulate biological pathways with high specificity. The chloro and fluoro substituents not only enhance the lipophilicity of the molecule but also contribute to its metabolic stability. These features are crucial for ensuring that the compound remains active within the biological system long enough to exert its therapeutic effects. Furthermore, the propyl chain serves as a linker that can be further modified to optimize pharmacokinetic properties.

One of the most exciting aspects of 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide is its potential in oncology research. Pyrazolo[1,5-a]pyrimidine derivatives are well-documented for their ability to interact with key cellular targets involved in cancer progression. For instance, they have been shown to inhibit kinases that are overexpressed in tumor cells. The addition of a benzenepropanamide moiety further enhances the molecule's interaction with biological targets, potentially leading to increased efficacy. This makes 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide a valuable asset in the quest for novel anticancer agents.

Moreover, the compound's structural features make it an excellent candidate for structure-based drug design. High-throughput screening (HTS) and computational methods can be employed to identify optimal analogs by modifying specific parts of the molecule. The chloro and fluoro groups, for example, can be replaced or altered to fine-tune binding interactions with biological targets. Similarly, the pyrazolo[1,5-a]pyrimidine core can be further functionalized to enhance potency and selectivity. This flexibility underscores the compound's potential as a scaffold for developing next-generation pharmaceuticals.

Recent studies have also explored the role of fluorine-containing compounds in medicinal chemistry. Fluorine atoms are known to improve metabolic stability and binding affinity due to their ability to participate in hydrophobic interactions and hydrogen bonding. In 2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide, the fluorine atom at position 6 of the benzene ring is strategically placed to maximize these effects. This positioning not only enhances the molecule's overall bioactivity but also contributes to its unique pharmacological profile.

The propyl chain extending from the pyrazolo[1,5-a]pyrimidine moiety is another critical feature that warrants further investigation. This chain can serve as a site for additional functionalization, allowing researchers to tailor properties such as solubility and cell membrane permeability. By carefully modifying this region, scientists can optimize pharmacokinetic profiles, ensuring that the compound reaches its target site effectively and remains active long enough to produce a therapeutic effect.

In conclusion,2-Chloro-6-fluoro-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzenepropanamide (CAS no 1797019-66-9) represents a promising entity in pharmaceutical research. Its unique structural composition and potential biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in advancing drug discovery efforts across multiple disease areas.